Cas no 794570-45-9 (N-(1-Cyanocyclohexyl)-2-[4-(4-fluorobenzoyl)phenoxy]propanamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-[4-(4-fluorobenzoyl)phenoxy]propanamide
• CAS No: 794570-45-9
• MF: C₂₃H₂₃FN₂O₃
• MW: 394.438729524612
• CID: 5446782
• PubChem ID: 4877723
• Update Time: 2025-11-01

N-(1-Cyanocyclohexyl)-2-[4-(4-fluorobenzoyl)phenoxy]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocyclohexyl)-2-[4-(4-fluorobenzoyl)phenoxy]propanamide

• Inchi： 1S/C23H23FN2O3/c1-16(22(28)26-23(15-25)13-3-2-4-14-23)29-20-11-7-18(8-12-20)21(27)17-5-9-19(24)10-6-17/h5-12,16H,2-4,13-14H2,1H3,(H,26,28)
• InChI Key： YXCWITKVEQHUGY-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCCCC1)(=O)C(OC1=CC=C(C(=O)C2=CC=C(F)C=C2)C=C1)C

Computed Properties

• Exact Mass: 394.16927076g/mol
• Monoisotopic Mass: 394.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 642.0±55.0 °C(Predicted)
• pka: 11.53±0.20(Predicted)

Additional information on N-(1-Cyanocyclohexyl)-2-[4-(4-fluorobenzoyl)phenoxy]propanamide

N-(1-Cyanocyclohexyl)-2-[4-(4-Fluorobenzoyl)Phenoxy]propanamide (CAS No. 794570-45-9): An Overview

N-(1-Cyanocyclohexyl)-2-[4-(4-fluorobenzoyl)phenoxy]propanamide, with the CAS number 794570-45-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano-substituted cyclohexyl group and a fluorobenzoyl-substituted phenoxy moiety. These functional groups contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-(1-Cyanocyclohexyl)-2-[4-(4-fluorobenzoyl)phenoxy]propanamide can be represented as follows:

The synthesis of this compound typically involves several steps, including the formation of the cyano-substituted cyclohexyl intermediate and the coupling of the fluorobenzoyl-substituted phenoxy group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development.

In terms of its biological activities, N-(1-Cyanocyclohexyl)-2-[4-(4-fluorobenzoyl)phenoxy]propanamide has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of the enzyme cyclooxygenase (COX), which plays a crucial role in the inflammatory response. Studies have shown that this compound exhibits selective inhibition of COX-2 over COX-1, making it a promising candidate for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Beyond its anti-inflammatory properties, N-(1-Cyanocyclohexyl)-2-[4-(4-fluorobenzoyl)phenoxy]propanamide has also been investigated for its potential antitumor activities. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

In addition to its direct biological effects, N-(1-Cyanocyclohexyl)-2-[4-(4-fluorobenzoyl)phenoxy]propanamide has been explored as a tool compound in chemical biology. Its unique structure allows it to serve as a scaffold for the development of more potent and selective analogs. Researchers have used this compound as a starting point to design derivatives with enhanced pharmacological properties, such as improved solubility, stability, and bioavailability.

The pharmacokinetic properties of N-(1-Cyanocyclohexyl)-2-[4-(4-fluorobenzoyl)phenoxy]propanamide have also been studied in detail. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the compound reaches its intended target site at therapeutic concentrations while minimizing off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-Cyanocyclohexyl)-2-[4-(4-fluorobenzoyl)phenoxy]propanamide in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. Further studies are needed to confirm these findings and to explore the full therapeutic potential of this promising compound.

In conclusion, N-(1-Cyanocyclohexyl)-2-[4-(4-fluorobenzoyl)phenoxy]propanamide (CAS No. 794570-45-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for both basic research and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in addressing unmet medical needs.